Cas no 2229284-68-6 (2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine)

• Product Name: 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine
• CAS No: 2229284-68-6
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6331630
• PubChem ID: 165659838
• Update Time: 2025-07-20

2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine
• 2229284-68-6
• EN300-1750749
• 2-methyl-4-[3-(methylsulfanyl)phenyl]butan-2-amine

• Inchi： 1S/C12H19NS/c1-12(2,13)8-7-10-5-4-6-11(9-10)14-3/h4-6,9H,7-8,13H2,1-3H3
• InChI Key： VTCQHZHHDROGPT-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CCC(C)(C)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine

Comprehensive Overview of 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine (CAS No. 2229284-68-6)

2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine (CAS No. 2229284-68-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound features a methylsulfanyl group attached to a phenyl ring, which is further connected to a butan-2-amine backbone. This combination of functional groups makes it a subject of interest for researchers exploring novel chemical entities.

One of the key reasons for the growing interest in 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine is its potential role in the development of new materials and bioactive molecules. Researchers are particularly intrigued by the methylsulfanyl moiety, which is known to influence the electronic and steric properties of aromatic systems. This characteristic makes the compound a valuable candidate for studies in medicinal chemistry, where such modifications can enhance binding affinity or metabolic stability.

In the context of current trends, the compound aligns with the broader scientific community's focus on sustainable chemistry and green synthesis. Many users searching for CAS No. 2229284-68-6 or related terms are often interested in eco-friendly synthetic routes or applications in renewable energy. While 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine is not directly linked to these fields, its structural features could inspire innovations in catalyst design or biodegradable materials.

Another area of interest is the compound's potential in pharmaceutical research. Although not yet widely studied, the presence of both aromatic and amine functionalities suggests possible interactions with biological targets. Searches for "amine derivatives in drug discovery" or "phenylbutan-2-amine applications" often lead to discussions about similar compounds, highlighting the relevance of this molecule in academic and industrial research.

The synthesis of 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine typically involves multi-step organic reactions, including alkylation and amination processes. These methods are well-documented in the literature, but recent advancements in flow chemistry and microwave-assisted synthesis have opened new avenues for optimizing its production. Researchers looking for "efficient synthesis of methylsulfanyl compounds" may find this compound a useful case study.

From a safety and regulatory perspective, 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine is not classified as a hazardous substance under current guidelines. However, as with any chemical, proper handling and disposal practices are essential. This aspect is particularly relevant to users searching for "safe handling of amine derivatives" or "chemical storage best practices."

In summary, 2-methyl-4-3-(methylsulfanyl)phenylbutan-2-amine (CAS No. 2229284-68-6) represents a fascinating example of how subtle structural modifications can lead to significant scientific opportunities. Its potential applications span materials science, pharmaceuticals, and beyond, making it a compound worth watching in the coming years. As research continues, we can expect to see more insights into its properties and uses, further solidifying its place in the chemical landscape.